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Compound of Interest

Compound Name: TZ4AM

Cat. No.: B12387039

An In-depth Technical Guide to TZ4M Series Controllers

Introduction

The TZ4M series are advanced, dual PID auto-tuning temperature controllers designed for
high-precision temperature management in a variety of industrial applications. While the query
specified research applications in drug development, it is important to clarify that the TZ4M
series are industrial controllers and not biological or chemical models. This guide provides a
comprehensive technical overview of the TZ4M models, their functionalities, and operational
parameters, tailored for a technical audience requiring precise process control.

Core Features of the TZ4M Series

The TZ4M series controllers offer a range of features to ensure optimal temperature regulation:

o Dual PID Auto-Tuning: The controllers employ a sophisticated dual PID algorithm that allows
for either fast response or low overshoot, depending on the application's requirements. The
auto-tuning function automatically measures the thermal characteristics of the system and
calculates the optimal PID parameters.

» Multiple Control Modes: Users can select between ON/OFF control, P, PI, PD, PIDF, and
PIDS control modes to suit various processes.[1]
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e Versatile Input and Output Options: The TZ4M series supports a wide range of input sensors,
including thermocouples and RTDs, and offers various output options such as relay, SSR,
and current outputs.[1][2]

o Clear Display: A 7-segment LED display shows the process value (PV) in red and the setting
value (SV) in green for easy monitoring.[1]

Quantitative Data Summary

The following tables summarize the key technical specifications of the TZ4M series controllers.

: | Specificati

Specification Value

Power Supply 100-240VAC 50/60Hz

Allowable Voltage Range 90 to 110% of rated voltage
Power Consumption Approx. 6VA

Display Method 7-Segment LED (PV: Red, SV: Green)
Control Method ON/OFF, P, PI, PD, PIDF, PIDS
Display Accuracy +0.3% based on F.S. or 3°C Max.
Setting Type Front push buttons

Ambient Temperature -10 to 50°C

Storage Temperature -20 to 60°C

Ambient Humidity 35to 85% RH

Input Sensor Specifications

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12387039?utm_src=pdf-body
https://autonics.se/wp-content/uploads/2018/03/1420691800_TZ4M_TZ4L_EN_EP-E-03-0310P_20141111.pdf
https://www.instrumart.com/assets/TZ4M-L-manual.pdf
https://autonics.se/wp-content/uploads/2018/03/1420691800_TZ4M_TZ4L_EN_EP-E-03-0310P_20141111.pdf
https://www.benchchem.com/product/b12387039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Sensor Type Model Range (°C)
Thermocouple K (CA) -100 to 1300

J (IC) 0 to 800

R (PR) 0 to 1700

E (CR) 0 to 800

T (CC) -200 to 400

S (PR) 0to 1700

N (NN) 0 to 1300

W (TT) 0 to 2300

RTD DIN Pt100 -199.9 to 500.0
JIS Pt100 -199.9 to 500.0

Analog Voltage 1-5VDC, 0-10vDC
Current 4-20mADC

Output Specifications

Output Type Rating Model Indicator
Relay 250VAC 3A 1c R
SSR 12VvDC £3V Max. 30mA S

4-20mADC (Load resistance:
Max. 600Q)

Current

Control Methodologies and Operational Protocols

The TZ4M series offers distinct PID control modes to cater to different process requirements:
PIDF for high-speed response and PIDS for low-speed response with minimal overshoot.[1][2]

PIDF (High-Speed Response Type)
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This mode is suitable for applications that require a rapid response to reach the setpoint
temperature quickly. Examples include injection molding machines and electric furnaces that
need preheating.[1][2]

PIDS (Low-Speed Response Type)

This mode is designed for processes where minimizing overshoot is critical to prevent damage
or hazards, such as in plating machines or oil temperature control systems.[1][2] The factory
default setting for the TZ series is PIDS.[1][2]

Auto-Tuning Protocol

The auto-tuning function optimizes the PID parameters for the specific thermal characteristics
of the controlled system. The protocol for initiating auto-tuning is as follows:

Initial Setup: Connect the controller and the sensor to the system.

e Initiate Auto-Tuning: Press and hold the AT key for 3 seconds or more to start the auto-tuning
process. The AT lamp will flicker during this process.

o Completion: The AT lamp will turn off when the auto-tuning is complete. The calculated PID
parameters are then stored.

 Interruption: To stop the auto-tuning process, press and hold the AT key for 5 seconds or
more.

There are two auto-tuning modes:
e Tunl (Default): Auto-tuning is executed at the set value (SV).

e Tun2: Auto-tuning is executed at 70% of the set value (SV).

Diagrams of Signaling Pathways and Logical
Relationships

The following diagrams illustrate the core logical flows and control pathways within the TZ4M
controllers.
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Caption: PID Control Logic Flowchart
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Caption: PIDF vs. PIDS Selection Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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